Cas no 2171979-83-0 (1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol)

• Product Name: 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol
• CAS No: 2171979-83-0
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 5961816
• PubChem ID: 165590186
• Update Time: 2025-07-01

1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol
• 1-[1-(hydroxymethyl)cyclobutyl]-3,3,5,5-tetramethylcyclohexan-1-ol
• 2171979-83-0
• EN300-1631347

• Inchi： 1S/C15H28O2/c1-12(2)8-13(3,4)10-15(17,9-12)14(11-16)6-5-7-14/h16-17H,5-11H2,1-4H3
• InChI Key： CDWWIDYSMAUTAL-UHFFFAOYSA-N
• SMILES： OC1(CC(C)(C)CC(C)(C)C1)C1(CO)CCC1

Computed Properties

• Exact Mass: 240.208930132g/mol
• Monoisotopic Mass: 240.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol

Comprehensive Overview of 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol (CAS No. 2171979-83-0)

The compound 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol (CAS No. 2171979-83-0) is a highly specialized organic molecule with a unique structural framework. Its cyclobutyl and tetramethylcyclohexan-1-ol moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and material science research. The presence of both hydroxymethyl and hydroxyl groups enhances its reactivity, enabling applications in polymer synthesis and drug intermediate development.

In recent years, the demand for multifunctional cyclic compounds like 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol has surged due to their versatility in green chemistry and sustainable synthesis. Researchers are particularly intrigued by its potential as a building block for biodegradable polymers, aligning with global trends toward eco-friendly materials. Its sterically hindered structure also offers advantages in catalysis and chiral synthesis, addressing common challenges in asymmetric reactions.

The synthesis of CAS No. 2171979-83-0 involves advanced organic methodologies, including ring-closing reactions and selective methylation. Its high purity and stability under ambient conditions make it suitable for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its molecular conformation and ensuring batch consistency. These attributes have positioned it as a valuable candidate for high-performance additives in coatings and adhesives.

From a pharmaceutical perspective, 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol has shown promise in drug delivery systems. Its lipophilic nature and controlled release properties are being explored for targeted therapies, particularly in oncology and neurology. The compound’s ability to modulate cell permeability without toxicity is a key focus in preclinical studies, resonating with the growing interest in precision medicine.

In the context of material innovation, this compound’s thermal stability and solubility profile are leveraged in advanced composites. Industries such as aerospace and automotive are investigating its use in lightweight polymers, where its mechanical strength and resistance to degradation offer competitive advantages. Additionally, its compatibility with 3D printing resins aligns with the booming additive manufacturing sector.

Environmental considerations further highlight the relevance of CAS No. 2171979-83-0. Its potential as a bio-based alternative to petroleum-derived chemicals aligns with circular economy principles. Regulatory bodies and green chemistry advocates emphasize the need for such innovations to reduce carbon footprints, making this compound a focal point in sustainable industrial solutions.

For researchers and manufacturers, understanding the structure-activity relationship of 1-1-(hydroxymethyl)cyclobutyl-3,3,5,5-tetramethylcyclohexan-1-ol is essential. Computational modeling and QSAR studies are increasingly employed to predict its behavior in complex systems, reducing experimental costs. This approach is particularly valuable in high-throughput screening for novel applications.

In summary, CAS No. 2171979-83-0 represents a convergence of cutting-edge chemistry and industrial applicability. Its multifaceted roles in pharmaceuticals, materials science, and sustainability underscore its importance in modern research. As scientific and technological landscapes evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental stewardship.